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Compound of Interest

Compound Name:
N,N-dimethyl-2-(bromomethyl)-

acrylamide

Cat. No.: B1279797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a summary of the available information for the chemical

compound with CAS number 911011-46-6, identified as 2-(Bromomethyl)-N,N-dimethyl-2-

propenamide. Due to the limited publicly available data, this document focuses on its

fundamental chemical properties and potential suppliers. At present, there is a notable absence

of published research detailing specific experimental protocols, biological activities, or

associated signaling pathways for this compound. The information presented herein is intended

to serve as a foundational resource for researchers interested in this molecule.

Chemical Properties
The fundamental chemical properties of 2-(Bromomethyl)-N,N-dimethyl-2-propenamide are

summarized in the table below. This information has been aggregated from established

chemical databases.
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Property Value Source

CAS Number 911011-46-6 [1]

IUPAC Name
2-(bromomethyl)-N,N-

dimethylprop-2-enamide
[1]

Molecular Formula C₆H₁₀BrNO [1]

Molecular Weight 192.05 g/mol [1]

Canonical SMILES CN(C)C(=O)C(=C)CBr PubChem

InChI Key
InChI=1S/C6H10BrNO/c1-5(4-

7)6(9)8(2)3/h1,4H2,2-3H3
[1]

Suppliers
Identifying commercial suppliers for novel or less-common research chemicals can be

challenging. The following companies have been listed as potential suppliers for CAS 911011-

46-6. It is recommended to contact these suppliers directly to confirm availability, purity, and

pricing.

Shanghai Jinhuan Chemical CO., LTD.[2]

ASIACHEM I&E (JIANGSU) CO., LTD.[2]

Note: Listing of these suppliers does not constitute an endorsement. Researchers should

perform their own due diligence before procurement.

Experimental Data and Protocols
A comprehensive search of scientific literature, including journals and patent databases, did not

yield any specific experimental protocols for the synthesis, handling, or use of 2-

(Bromomethyl)-N,N-dimethyl-2-propenamide. The absence of such information suggests that

this compound is likely a novel or not widely studied chemical.

For researchers interested in synthesizing this compound, a potential synthetic route could be

envisioned based on general principles of organic chemistry. A hypothetical workflow is
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presented below as a conceptual guide. This is a theoretical pathway and has not been

validated experimentally.

Hypothetical Synthesis Workflow

Starting Materials

Intermediate Formation

Final Product Synthesis

Methacryloyl chloride

N,N-dimethylmethacrylamide

Reaction with
Dimethylamine

Dimethylamine

2-(Bromomethyl)-N,N-dimethyl-
2-propenamide

Allylic Bromination

N-Bromosuccinimide (NBS)

Radical Initiator (e.g., AIBN)

Click to download full resolution via product page

A potential, unverified synthetic route for 2-(Bromomethyl)-N,N-dimethyl-2-propenamide.

Disclaimer: This diagram illustrates a theoretical synthetic pathway. It is not a substitute for a

validated experimental protocol. Researchers should conduct a thorough literature search for

analogous reactions and perform appropriate reaction optimization and safety assessments.

Signaling Pathways and Biological Activity
Currently, there is no available information in the public domain regarding the biological activity

of 2-(Bromomethyl)-N,N-dimethyl-2-propenamide. Consequently, no signaling pathways

associated with this compound can be described. The chemical structure, featuring a reactive

bromomethyl group and an acrylamide moiety, suggests potential for covalent modification of

biological nucleophiles, but this is purely speculative.

Conclusion and Future Directions
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2-(Bromomethyl)-N,N-dimethyl-2-propenamide (CAS 911011-46-6) is a chemical entity for

which basic chemical properties are known, but detailed experimental and biological data are

lacking. This guide provides the available foundational information to aid researchers who may

be interested in exploring the properties and potential applications of this compound.

Future research efforts could focus on:

Development and publication of a validated synthetic protocol.

Characterization of its physicochemical properties.

Screening for biological activity in various assays to elucidate its potential pharmacological

profile.

Investigation of its reactivity and potential as a chemical probe or building block in medicinal

chemistry.

As new research emerges, this technical guide will be updated to reflect the expanding

knowledge base for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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